Cas no 1187165-02-1 (5-(4-bromobenzoyl)pyrimidine)

• Product Name: 5-(4-bromobenzoyl)pyrimidine
• CAS No: 1187165-02-1
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• CID: 4576366
• PubChem ID: 49762299
• Update Time: 2022-09-22

5-(4-bromobenzoyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromobenzoyl)pyrimidine

• Inchi： 1S/C11H7BrN2O/c12-10-3-1-8(2-4-10)11(15)9-5-13-7-14-6-9/h1-7H
• InChI Key： NZJSYWPDXWYIMG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 261.974
• Monoisotopic Mass: 261.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2